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Welcome to the Xyron Adhesive Technical Support Center. This resource is designed to assist
researchers, scientists, and drug development professionals in troubleshooting issues with
Xyron adhesives not adhering to certain lab plastics.

Frequently Asked Questions (FAQs)

Q1: Why is my Xyron adhesive not sticking to certain plastic surfaces in the lab?

Al: The most common reason for adhesive failure on plastics is low surface energy.[1][2][3] For
an adhesive to form a strong bond, it must be able to "wet" the surface, meaning it needs to
spread out and make intimate contact.[2][4] Plastics with low surface energy (LSE), such as
polypropylene and polyethylene, are difficult to bond with because their surfaces are non-
receptive and repel adhesives.[3][5]

Q2: What are some common laboratory plastics that are difficult to bond with?

A2: Many plastics commonly used in laboratory settings, including microplates, centrifuge
tubes, and storage containers, are made from materials with low surface energy. These
include:
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Polypropylene (PP)[3][6]

Polyethylene (PE)[7]

Polytetrafluoroethylene (PTFE) and its variants[6][7]

Silicone

These materials are often chosen for their chemical resistance and non-reactive properties,
which also contribute to their poor adhesion characteristics.

Q3: What type of adhesive does Xyron use?

A3: Xyron offers a variety of adhesives, including permanent and repositionable options.[8][9]
Their permanent adhesives are described as "high-tack” and "aggressive," designed to create
a strong, instant bond on many surfaces.[10][11] These are typically pressure-sensitive
adhesives (PSAs) that work without heat or electricity.[12] The adhesives are also acid-free and
non-toxic.[11][13][14]

Q4: How can | determine if a plastic has low surface energy?

A4: A simple "wetting test” can give you a good indication. Place a drop of water on the plastic
surface. If the water beads up into a tight droplet, the surface likely has low surface energy. If
the water spreads out, the surface has higher surface energy and should be easier to bond.
For a more quantitative assessment, you can refer to the surface energy values of common
polymers.

Troubleshooting Guide

If you are experiencing adhesion failure with your Xyron adhesive on lab plastics, follow these
troubleshooting steps:

Step 1: Identify the Plastic Material

Determine the type of plastic you are working with. This information is often found in the
product specifications from the manufacturer. Knowing the plastic type will help you understand
its surface energy.
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Step 2: Consult the Surface Energy Data

Compare the plastic you are using with the data in the table below. Plastics with a surface
energy below 40 dynes/cm are generally considered low surface energy and will be more
challenging to bond with.[6]

Data Presentation: Surface Energy of Common Laboratory Plastics

Polymer Name Abbreviation Surface Energy (dynes/cm)
Polytetrafluoroethylene PTFE 18 - 20[6][7]

Polypropylene PP 29 - 30[6][7]

Polyethylene PE 31 - 35.7[7][15]

Polystyrene PS 34 - 40.7[7][16]

Polyvinyl Chloride PVvC 35-41.5[7][16]

Polycarbonate PC 42 - 46[6][16]

Polyethylene Terephthalate PET 42[16]

Acrylonitrile Butadiene Styrene  ABS 35[16]

Step 3: Implement a Surface Treatment Protocol

If you are working with a low surface energy plastic, a surface treatment may be necessary to
increase its receptiveness to the adhesive.

Experimental Protocols

Protocol 1: Surface Cleaning and Preparation

Objective: To remove any surface contaminants that may interfere with adhesive bonding.
Materials:

* Isopropyl alcohol (IPA)
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e Lint-free wipes

e The plastic component to be bonded

Procedure:

o Generously wet a lint-free wipe with isopropyl alcohol.

e Thoroughly wipe the surface of the plastic where the adhesive will be applied.
» Allow the surface to air dry completely before applying the Xyron adhesive.
Protocol 2: Application of an Adhesion Promoter (Primer)

Objective: To chemically modify the surface of the plastic to increase its surface energy.
Materials:

o Adhesion promoter/primer (e.g., 3M Primer 94)

e The plastic component to be bonded

e Xyron adhesive

Procedure:

Ensure the plastic surface is clean and dry by following Protocol 1.

o Apply a thin, uniform coat of the adhesion promoter to the bonding surface, following the
manufacturer's instructions.

 Allow the primer to dry completely. This may take several minutes.
e Once the primer is dry, apply the Xyron adhesive to the primed surface.

e Press down firmly to ensure a good bond.

Visual Guides
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Understanding Surface Energy and Adhesion
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Caption: Diagram illustrating the effect of surface energy on adhesive wetting and bond
strength.

Troubleshooting Workflow for Xyron Adhesive Failure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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